2-(azepan-1-yl)-N-(1-cyanocycloheptyl)acetamide
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Description
2-(azepan-1-yl)-N-(1-cyanocycloheptyl)acetamide is a useful research compound. Its molecular formula is C16H27N3O and its molecular weight is 277.412. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivative Formation
The compound 2-(azepan-1-yl)-N-(1-cyanocycloheptyl)acetamide, by virtue of its structural components, may be involved in the synthesis of various chemical derivatives. For instance, compounds with similar structural motifs have been used in the formation of azulene derivatives from 2H-cyclohepta[b]furan-2-ones, indicating a potential pathway for generating complex polycyclic structures from simpler cycloheptane-based compounds (Nozoe, Takase, Nakazawa, & Fukuda, 1971). Additionally, the synthesis of novel antimicrobial acyclic and heterocyclic dyes based on similar cyclic acetamide systems demonstrates the utility of such compounds in creating functional materials with potential biological activities (Shams, Mohareb, Helal, & Mahmoud, 2011).
Enzyme Inhibition Studies
Compounds containing azepinone structures, akin to the one mentioned, have been explored for their potential in inhibiting enzymes like angiotensin-converting enzyme (ACE) and neutral endopeptidase (NEP). A study incorporating substituted monocyclic and bicyclic azepinones as dipeptide surrogates in mercaptoacetyl dipeptides demonstrated significant potency against both ACE and NEP, indicating a promising avenue for therapeutic applications (Robl, Cimarusti, Simpkins, Brown, Ryono, Bird, Asaad, Schaeffer, & Trippodo, 1996).
Antibacterial and Antifungal Properties
The structural framework of this compound may lend itself to the synthesis of compounds with antibacterial and antifungal properties. A related compound, 2-oxaisocephems, showed potent activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis, highlighting the potential of cycloheptane-based acetamides in the development of new antibiotics (Tsubouchi, Tsuji, Yasumura, & Ishikawa, 1994).
Properties
IUPAC Name |
2-(azepan-1-yl)-N-(1-cyanocycloheptyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N3O/c17-14-16(9-5-1-2-6-10-16)18-15(20)13-19-11-7-3-4-8-12-19/h1-13H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWCRXBBXFBAJJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(C#N)NC(=O)CN2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.